Cas no 251352-64-4 (1-(2-Chlorophenyl)-2,2,2-trifluoroethanol)

1-(2-Chlorophenyl)-2,2,2-trifluoroethanol structure
251352-64-4 structure
Product Name:1-(2-Chlorophenyl)-2,2,2-trifluoroethanol
CAS No:251352-64-4
MF:C8H6ClF3O
MW:210.580852031708
CID:1034583
PubChem ID:10176691
Update Time:2024-10-30

1-(2-Chlorophenyl)-2,2,2-trifluoroethanol Chemical and Physical Properties

Names and Identifiers

    • 1-(2-Chlorophenyl)-2,2,2-trifluoroethanol
    • SY030762
    • EN300-362973
    • SCHEMBL3746558
    • A877695
    • 1-(2-chlorophenyl)-2,2,2-trifluoroethan-1-ol
    • J-502991
    • alpha-(Trifluoromethyl)-2-chlorobenzenemethanol
    • MFCD16067916
    • Benzenemethanol, 2-chloro-a-(trifluoromethyl)-
    • CS-0450136
    • 251352-64-4
    • AKOS010909561
    • DTXSID90436455
    • DB-300429
    • MDL: MFCD16067916
    • Inchi: 1S/C8H6ClF3O/c9-6-4-2-1-3-5(6)7(13)8(10,11)12/h1-4,7,13H
    • InChI Key: HCCWDTPILJKWCQ-UHFFFAOYSA-N
    • SMILES: ClC1C=CC=CC=1C(C(F)(F)F)O

Computed Properties

  • Exact Mass: 210.00600
  • Monoisotopic Mass: 210.0059270g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 171
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 20.2Ų

Experimental Properties

  • Boiling Point: 240.4±40.0℃ at 760 mmHg
  • PSA: 20.23000
  • LogP: 2.93570

1-(2-Chlorophenyl)-2,2,2-trifluoroethanol Pricemore >>

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